Cas no 73457-00-8 (3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid
• CAS No: 73457-00-8
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6301146
• PubChem ID: 53441985
• Update Time: 2025-06-12

3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid
• beta-[[(Phenylmethoxy)carbonyl]amino]-2-furanpropanoic acid
• EN300-1287029
• 3-{[(benzyloxy)carbonyl]amino}-3-(furan-2-yl)propanoic acid
• 73457-00-8
• DTXSID801201021
• AKOS013461744

• Inchi： 1S/C15H15NO5/c17-14(18)9-12(13-7-4-8-20-13)16-15(19)21-10-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,16,19)(H,17,18)
• InChI Key： VUYNYTWQGRWUNW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS: 73457-00-8)

The compound 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS: 73457-00-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the production of novel furan-based bioactive molecules. The researchers employed a multi-step synthesis approach, starting from furan-2-carbaldehyde, to achieve high yields and purity. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic targets involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Further research has explored the compound's interactions with biological macromolecules. A 2024 study utilizing nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations revealed that the compound binds to the active site of COX-2 through hydrogen bonding and hydrophobic interactions. These findings provide a structural basis for the design of more potent and selective COX-2 inhibitors.

Beyond its anti-inflammatory properties, recent investigations have also highlighted the compound's potential in oncology. Preliminary in vitro studies have shown that 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid induces apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. The mechanism appears to involve the modulation of apoptotic signaling pathways, including the upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a scaffold for the development of new therapeutic agents.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS: 73457-00-8) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural properties, combined with its diverse biological activities, make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in various disease models.